molecular formula C17H14N2O4S B2859955 N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-phenoxyacetamide CAS No. 868677-92-3

N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-phenoxyacetamide

Cat. No. B2859955
CAS RN: 868677-92-3
M. Wt: 342.37
InChI Key: OLWFCHTXJOPXRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar compounds involves a multistep process. For instance, heterocyclic monomers based on 2,1,3-benzothiadiazole bearing solubilizing side chains have been synthesized in high yields over four steps from readily available starting materials .

Scientific Research Applications

Antimicrobial and Antimalarial Properties

  • Antimicrobial Activity : A study synthesized novel benzothiazole-substituted β-lactam hybrids, which showed moderate antimicrobial activities against a large panel of Gram-positive and Gram-negative bacterial strains (Alborz et al., 2018).
  • Antimalarial Potential : The same study highlighted that compounds with methoxyphenyl or ethoxyphenyl groups on the β-lactam ring displayed potent antimalarial properties (Alborz et al., 2018).

Anti-Inflammatory and Kinase Inhibition

  • In Vitro Anti-Inflammatory Activity : Derivatives of N-(benzothiazol/oxazol-2-yl)-2-[(5-(phenoxymethyl)-4-aryl-4H-1,2,4-triazol-3-yl)thio] acetamide showed promising in vitro anti-inflammatory activity (Tariq et al., 2018).
  • p38α MAP Kinase Inhibition : Compounds with significant in vitro activities were further tested for p38α MAP kinase inhibition, with some showing superior inhibitory potency compared to standard inhibitors (Tariq et al., 2018).

Anticancer Activities

  • Anticancer Properties : N-[4-(Benzothiazole-2-yl) phenyl]-2-aryloxyacetamide derivatives were prepared and showed notable anticancer activity in a study (Tay et al., 2012).
  • Evaluation Against Cancer Cell Lines : Another study synthesized benzothiazole derivatives bearing different heterocyclic rings and evaluated them for potential antitumor activity against human tumor cell lines (Yurttaş et al., 2015).

Anticonvulsant and Antioxidant Activities

  • Anticonvulsant Evaluation : Compounds such as N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide were evaluated for anticonvulsant activities, with some showing significant effectiveness in tests (Nath et al., 2021).
  • Antioxidant Properties : The study of novel benzothiazole derivatives also revealed their potential antioxidant properties (Nath et al., 2021).

Analytical and Diagnostic Applications

  • Positron Emission Tomography : A study synthesized fluoroethoxy and fluoropropoxy substituted benzothiazole derivatives for the study of peripheral benzodiazepine receptors using positron emission tomography (Fookes et al., 2008).

Synthesis and Structural Studies

  • One-Pot Synthesis : Efficient preparation of 2-trifluoromethyl and 2-difluoromethyl substituted benzothiazole derivatives was achieved through a one-pot reaction, useful in drug synthesis (Ge et al., 2007).

properties

IUPAC Name

N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2-phenoxyacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14N2O4S/c20-16(10-23-11-4-2-1-3-5-11)19-17-18-12-8-13-14(9-15(12)24-17)22-7-6-21-13/h1-5,8-9H,6-7,10H2,(H,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLWFCHTXJOPXRD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C(O1)C=C3C(=C2)SC(=N3)NC(=O)COC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.